Ethyl (4S)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate

• IUPAC Name: ethyl (4S)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate
• InChI: InChI=1S/C8H15NO2S/c1-4-11-7(10)6-5-12-8(2,3)9-6/h6,9H,4-5H2,1-3H3/t6-/m1/s1
• InChI Key: VIHDGPQAWQBYEZ-ZCFIWIBFSA-N
• Canonical SMILES: CCOC(=O)C1CSC(N1)(C)C
• Isomeric SMILES: CCOC(=O)[C@H]1CSC(N1)(C)C
• Molecular Formula: C8H15NO2S
• Molecular Weight: 189.28 g/mol

Description

Ethyl (4S)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate, also known as ethyl DMT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of thiazolidine derivatives, which have been reported to possess anti-inflammatory, anti-cancer, and anti-diabetic properties.

Scientific Research Applications

• Stereochemical Properties and Synthesis :

  • Ethyl (4S)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate is involved in the synthesis of complex organic compounds. For example, Pellegrini et al. (1997) explored the synthesis and stereochemical properties of related thiazolidine derivatives, demonstrating the compound's utility in creating stereoselective reactions (Pellegrini et al., 1997).

• Pharmacological Applications :

  • In the field of medicinal chemistry, Ethyl (4S)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate plays a role in the development of pharmacological agents. Hayashi et al. (1998) investigated its use in creating GPIIb/IIIa integrin antagonists, which are important for antiplatelet and antithrombotic therapies (Hayashi et al., 1998).

• Chemical Transformations :

  • The compound is used in various chemical transformations. Albreht et al. (2009) transformed ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate, a related compound, into other thiazole derivatives, showcasing the versatility of thiazolidine derivatives in organic synthesis (Albreht et al., 2009).

• Structural Studies :

  • Structural analysis of thiazolidine derivatives has been conducted to understand their chemical behavior better. Lynch and Mcclenaghan (2004) examined the structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate, which shares structural similarities with Ethyl (4S)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate, revealing insights into hydrogen-bonded dimers and tautomeric forms (Lynch & Mcclenaghan, 2004).

• Cytotoxic and Antitumor Drug Synthesis :

  • Gomha et al. (2015) explored the synthesis of novel bioactive thiazolyl-thiazole derivatives, including those related to Ethyl (4S)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate, for potential use as cytotoxic antitumor drugs. Their research provided insights into the development of new therapeutics in cancer treatment (Gomha et al., 2015).

• Antimicrobial Activity :

  • Ethyl (4S)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate derivatives have been studied for their antimicrobial properties. Desai et al. (2019) synthesized and tested various thiazole derivatives for antimicrobial activities, highlighting the potential of these compounds in addressing bacterial and fungal infections (Desai et al., 2019).